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Compound of Interest

Compound Name: C18:1 Glucosyl ceramide-d5

Cat. No.: B15556904

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glucosylceramides (GlcCer) are a class of glycosphingolipids that serve as key intermediates

in lipid metabolism and are involved in various cellular processes, including signal transduction,

cell proliferation, and apoptosis.[1][2] The study of these lipids is crucial for understanding the

pathology of various diseases, including lysosomal storage disorders like Gaucher disease and

certain cancers.[3] Stable isotope-labeled internal standards, such as C18:1 Glucosylceramide-

d5, are essential for the accurate quantification of endogenous GlcCer species by mass

spectrometry.[4] This application note provides a detailed protocol for the analysis of C18:1

Glucosylceramide-d5 using a targeted liquid chromatography-tandem mass spectrometry (LC-

MS/MS) approach with Multiple Reaction Monitoring (MRM).

Quantitative Data: MRM Transitions
The accurate quantification of C18:1 Glucosylceramide-d5 relies on the selection of specific

precursor and product ion pairs for MRM analysis. Based on the structure of

glucosylceramides, the precursor ion is typically the protonated molecule [M+H]⁺. The most
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common product ion results from the neutral loss of the glucose moiety. The empirical formula

for C18:1 Glucosyl Ceramide-d5 is C₄₂H₇₄D₅NO₈.

Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Notes

C18:1

Glucosylceramid

e-d5

731.6 264.4
Optimized

experimentally

Precursor ion

corresponds to

[M+H]⁺. Product

ion corresponds

to the

sphingosine

backbone

fragment after

loss of the

glucosyl and acyl

groups.

C18:1

Glucosylceramid

e

726.6 264.4
Optimized

experimentally

Precursor ion

corresponds to

[M+H]⁺. Product

ion corresponds

to the

sphingosine

backbone

fragment.

Note: Collision energies should be optimized for the specific mass spectrometer being used.

Experimental Protocol
This protocol outlines a general procedure for the extraction and quantification of C18:1

Glucosylceramide-d5 from biological matrices.

Sample Preparation (Lipid Extraction)
A common method for extracting sphingolipids from plasma or tissue homogenates is protein

precipitation.
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Reagents:

Pre-cooled Isopropanol (IPA)

Internal Standard Spiking Solution (C18:1 Glucosylceramide-d5 in a suitable solvent like

methanol or ethanol)

Procedure:

To 100 µL of plasma or tissue homogenate, add the internal standard spiking solution to

achieve the desired final concentration.

Add 500 µL of pre-cooled IPA.

Vortex the mixture vigorously for 1 minute.[5]

Incubate the samples at -20°C for 10 minutes to facilitate protein precipitation.[5]

Vortex again for 1 minute.[5]

Incubate at 4°C for 2 hours to ensure complete protein precipitation.[5]

Centrifuge the samples at 10,300 x g for 10 minutes at 4°C.[5]

Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography (LC)
Chromatographic separation is crucial to minimize matrix effects and separate isomeric

species. A Hydrophilic Interaction Liquid Chromatography (HILIC) or a reverse-phase C18

column can be used.

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: Ascentis Express HILIC (4.6 x 50 mm, 2.7 µm) or equivalent.[6]

Mobile Phase A: Acetonitrile/Water (95:5) with 10 mM ammonium formate and 0.1% formic

acid.
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Mobile Phase B: Acetonitrile/Water (50:50) with 10 mM ammonium formate and 0.1% formic

acid.

Flow Rate: 0.5 mL/min

Gradient:

0-1 min: 100% A

1-5 min: Linear gradient to 100% B

5-7 min: 100% B

7.1-10 min: Return to 100% A and equilibrate

Injection Volume: 5-10 µL

Column Temperature: 40°C

Mass Spectrometry (MS)
The analysis is performed on a triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI) mode and MRM.

Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., SCIEX QTRAP 6500+).[7]

Ionization Mode: Electrospray Ionization (ESI), Positive

Ion Source Parameters:

IonSpray Voltage: 5500 V

Temperature: 500°C

Curtain Gas: 35 psi

Ion Source Gas 1: 50 psi

Ion Source Gas 2: 60 psi
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MRM Parameters: As listed in the table above. Dwell times should be optimized for the

number of analytes being monitored.
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Caption: Experimental workflow for C18:1 Glucosylceramide-d5 quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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